BENGHE Foundational & Exploratory

Check Availability & Pricing

Outgassing Properties of G907 Epoxy In
Vacuum: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G907

Cat. No.: B1654381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the outgassing properties of G907 epoxy
in vacuum environments. The following sections detail quantitative outgassing data, the
standardized experimental protocol used for its measurement, and a visual representation of
the testing workflow. This information is critical for applications where minimal outgassing is
required to prevent contamination and ensure the integrity of sensitive instruments and
processes.

Quantitative Outgassing Data

The outgassing characteristics of epoxy resins are crucial in vacuum applications. The primary
metrics for quantifying these properties are Total Mass Loss (TML) and Collected Volatile
Condensable Materials (CVCM). TML indicates the total amount of substance that vaporizes
from the material under vacuum, while CVCM measures the portion of that substance that
condenses on a cooler surface, posing a significant contamination risk.

Outgassing data for a specific variant of G907 epoxy, G907-43, has been recorded in the
Space Materials Database.[1] Additionally, another variant, NGAC G907-52, has been certified
to pass NASA's outgassing standards, although specific quantitative data has not been publicly
released.[2]

Below is a summary of the available quantitative data for G907-43:
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Note: Recovered Mass Loss (RML) is the percentage of mass loss after the sample has been
re-exposed to a controlled humidity environment, indicating the amount of water vapor that was
initially outgassed.

Experimental Protocol: ASTM E595

The standard test method for determining the outgassing properties of materials in a vacuum
environment is ASTM E595, "Standard Test Method for Total Mass Loss and Collected Volatile
Condensable Materials from Outgassing in a Vacuum Environment." This protocol is widely
used by NASA and other aerospace agencies to screen materials for use in space and other
vacuum applications.

Principle

A material sample is heated to a specific temperature in a vacuum chamber for a defined
period. The mass lost by the sample is measured to determine the TML. Simultaneously, any
volatile materials that condense on a nearby cooled collector plate are quantified to determine
the CVCM.

Apparatus

The test apparatus consists of a vacuum chamber capable of reaching pressures in the range
of 10~° torr. Inside the chamber, a heated copper bar holds multiple sample compartments.
Above each sample, a collector plate is maintained at a controlled, lower temperature.
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Procedure

Sample Preparation: A sample of the G907 epoxy is prepared and cured according to the
manufacturer's specifications. The typical sample mass is between 100 and 300 milligrams.

Preconditioning: The cured sample is preconditioned for 24 hours in a controlled
environment of 50% relative humidity and 23°C.

Initial Mass Measurement: The initial mass of the sample is accurately measured.

Vacuum Exposure: The sample is placed in a compartment in the copper heating bar within
the vacuum chamber.

Heating and Condensation: The sample is heated to 125°C for 24 hours under a high
vacuum. During this time, any outgassed volatile materials can escape and impinge on a
collector plate maintained at 25°C.

Final Mass Measurements: After the 24-hour period, the chamber is brought back to
atmospheric pressure. The final mass of the sample and the mass of the condensed material
on the collector plate are measured.

Calculation of TML and CVCM:
o TML (%) = [(Initial Sample Mass - Final Sample Mass) / Initial Sample Mass] x 100
o CVCM (%) = (Mass of Condensable Material / Initial Sample Mass) x 100

Water Vapor Regained (WVR) (Optional): The sample can be re-exposed to the
preconditioning environment (50% RH, 23°C) for 24 hours, and its mass is measured again
to determine the amount of water vapor reabsorbed.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the ASTM E595 outgassing test protocol.
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ASTM E595 Outgassing Test Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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